Cas no 62751-62-6 (N-Ethylpiperidin-4-amine)

• Product Name: N-Ethylpiperidin-4-amine
• CAS No: 62751-62-6
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• MDL: MFCD12819415
• CID: 433127
• PubChem ID: 18374670
• Update Time: 2025-05-27

N-Ethylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-Ethylpiperidin-4-amine
• 4-Piperidinamine, N-ethyl-
• AGN-PC-01V5WN
• ethylpiperidin-4-yl-amine
• ethyl-piperidin-4-yl-amine
• HT930
• SureCN1198152
• N-Ethyl-4-piperidinamine
• AC8313
• AKOS009454839
• 4-(ethylamino)piperidine
• SCHEMBL1198152
• EN300-1260951
• CS-0108015
• DTXSID30593238
• SY015269
• AM101052
• 62751-62-6
• CUCURBITACINI
• SB41945
• MFCD12819415
• PS-17815
• DB-370582

• MDL： MFCD12819415
• Inchi： 1S/C7H16N2/c1-2-9-7-3-5-8-6-4-7/h7-9H,2-6H2,1H3
• InChI Key： VARJMVYCDHQKCG-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)NCC

Computed Properties

• Exact Mass: 128.13148
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 67.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Density: 0.90
• Boiling Point: 186 ºC
• Flash Point: 67 ºC
• PSA: 24.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on N-Ethylpiperidin-4-amine

Research Briefing on N-Ethylpiperidin-4-amine (CAS: 62751-62-6) in Chemical Biology and Pharmaceutical Applications

N-Ethylpiperidin-4-amine (CAS: 62751-62-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This secondary amine, featuring a piperidine core with an ethyl substituent, has been widely explored for its potential applications in drug discovery and development. Recent studies have highlighted its utility as a versatile building block in the synthesis of bioactive molecules, particularly in the design of central nervous system (CNS) targeting compounds and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the incorporation of N-Ethylpiperidin-4-amine into novel dopamine D3 receptor antagonists. The research team found that the ethylpiperidinyl moiety significantly improved blood-brain barrier penetration compared to unsubstituted piperidine analogs, while maintaining high receptor affinity (IC50 values in the low nanomolar range). This finding suggests the compound's potential in developing treatments for neurological disorders such as Parkinson's disease and drug addiction.

In synthetic chemistry applications, N-Ethylpiperidin-4-amine has shown promise as a chiral auxiliary in asymmetric synthesis. A recent publication in Organic Letters (2024) described its use in the stereoselective construction of β-amino acids, achieving enantiomeric excesses greater than 95% for certain substrates. The researchers attributed this high selectivity to the conformational rigidity imparted by the piperidine ring and the steric influence of the ethyl group.

Pharmacokinetic studies have revealed favorable properties of N-Ethylpiperidin-4-amine derivatives. A 2023 ADMET investigation published in European Journal of Pharmaceutical Sciences reported that compounds containing this scaffold exhibited improved metabolic stability compared to their morpholine or piperazine counterparts, with hepatic microsomal half-lives exceeding 60 minutes in both human and rat models. This metabolic stability, combined with moderate lipophilicity (logP ~2.5), makes it an attractive scaffold for lead optimization.

Emerging applications in radiopharmaceuticals have also been reported. A recent study in the Journal of Nuclear Medicine (2024) described the synthesis of 18F-labeled N-Ethylpiperidin-4-amine derivatives for positron emission tomography (PET) imaging of σ1 receptors in the brain. The radiotracers demonstrated excellent brain uptake and specific binding, suggesting potential for neuroimaging applications in psychiatric and neurodegenerative disorders.

From a safety perspective, toxicological evaluations of N-Ethylpiperidin-4-amine and its derivatives have shown generally favorable profiles. Acute toxicity studies in rodents (LD50 > 500 mg/kg) and Ames tests for mutagenicity have yielded negative results at pharmacologically relevant concentrations, as reported in Regulatory Toxicology and Pharmacology (2023). However, researchers note that specific toxicity profiles may vary significantly depending on the complete molecular context of derived compounds.

The commercial availability and synthetic accessibility of N-Ethylpiperidin-4-amine (CAS: 62751-62-6) continue to support its widespread use in medicinal chemistry. Current market analysis indicates growing demand, with annual production estimated at 5-10 metric tons globally. Several contract research organizations now offer custom synthesis services for novel derivatives, reflecting the compound's importance in drug discovery pipelines.

Future research directions for N-Ethylpiperidin-4-amine derivatives appear promising. Ongoing studies are exploring its incorporation into PROTACs (proteolysis targeting chimeras) for targeted protein degradation, as well as its potential in allosteric modulator design. The compound's balanced physicochemical properties and demonstrated versatility suggest it will remain a valuable scaffold in pharmaceutical research for the foreseeable future.